Cas no 2565696-47-9 (Benzenemethanol, 2-cyclopropyl-4-fluoro-)

• Product Name: Benzenemethanol, 2-cyclopropyl-4-fluoro-
• CAS No: 2565696-47-9
• MF: C₁₀H₁₁FO
• MW: 166.192146539688
• CID: 5223865
• Update Time: 2025-10-30

Benzenemethanol, 2-cyclopropyl-4-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-cyclopropyl-4-fluoro-

• Inchi： 1S/C10H11FO/c11-9-4-3-8(6-12)10(5-9)7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key： ICLXDTCUQRNXGT-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(F)C=C1C1CC1

Additional information on Benzenemethanol, 2-cyclopropyl-4-fluoro-

Benzenemethanol, 2-cyclopropyl-4-fluoro- (CAS No. 2565696-47-9): A Comprehensive Overview

Benzenemethanol, 2-cyclopropyl-4-fluoro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2565696-47-9, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, presents a promising scaffold for the development of novel therapeutic agents. Its molecular structure incorporates a cyclopropyl group and a fluorine atom at the 4-position of the benzene ring, which are key features that contribute to its distinct chemical and biological properties.

The synthesis of Benzenemethanol, 2-cyclopropyl-4-fluoro- involves sophisticated organic transformations that highlight the compound's synthetic accessibility and versatility. The presence of the cyclopropyl group enhances the compound's lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the fluorine substituent at the 4-position of the benzene ring influences its electronic properties, potentially modulating its interactions with biological targets. These structural attributes have made this compound a subject of intense study in drug discovery efforts.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of fluorine into pharmaceutical molecules often leads to increased binding affinity and prolonged half-life, which are critical factors in drug development. Benzenemethanol, 2-cyclopropyl-4-fluoro- exemplifies these advantages, making it a valuable building block for designing next-generation therapeutics.

One of the most compelling aspects of Benzenemethanol, 2-cyclopropyl-4-fluoro- is its potential application in the treatment of various diseases. Current research indicates that this compound exhibits inhibitory activity against several enzymes and receptors involved in pathogenic processes. For instance, studies have shown that derivatives of this scaffold may have therapeutic potential in oncology by targeting key signaling pathways implicated in cancer progression. Furthermore, its structural motif suggests possible applications in anti-inflammatory and anti-viral therapies, areas where fluorinated aromatic compounds have shown considerable promise.

The pharmacological evaluation of Benzenemethanol, 2-cyclopropyl-4-fluoro- has been facilitated by advanced computational methods and high-throughput screening techniques. These approaches have enabled researchers to rapidly assess the compound's binding affinity and selectivity against biological targets. Preliminary results from these studies suggest that this compound interacts with proteins in a manner that could be exploited for therapeutic purposes. The cyclopropyl group, in particular, appears to play a crucial role in modulating these interactions, providing a unique opportunity for structure-based drug design.

The synthetic pathways for producing Benzenemethanol, 2-cyclopropyl-4-fluoro- have been optimized to ensure high yield and purity. Advanced catalytic methods and green chemistry principles have been employed to minimize waste and improve efficiency. These synthetic strategies not only enhance the practicality of obtaining this compound but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

The future prospects for Benzenemethanol, 2-cyclopropyl-4-fluoro- are vast and exciting. Ongoing research is focused on exploring its potential as a lead compound for new drug candidates. By leveraging cutting-edge technologies such as molecular modeling and artificial intelligence-driven drug design platforms, scientists are poised to uncover novel derivatives with enhanced pharmacological properties. The combination of its unique structural features and promising biological activity positions this compound as a cornerstone in the development of innovative therapeutics.

In conclusion, Benzenemethanol, 2-cyclopropyl-4-fluoro- (CAS No. 2565696-47-9) represents a significant advancement in pharmaceutical chemistry. Its distinctive molecular architecture and favorable physicochemical properties make it an invaluable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation medicines that address unmet medical needs.